Cas no 83101-14-8 (4-(3-bromopropyl)benzonitrile)

4-(3-Bromopropyl)benzonitrile is a versatile brominated aromatic compound featuring a benzonitrile core with a 3-bromopropyl substituent. This structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and liquid crystal materials. The bromopropyl group offers a reactive site for further functionalization, enabling nucleophilic substitutions or cross-coupling reactions, while the benzonitrile moiety contributes to stability and compatibility with various reaction conditions. Its well-defined molecular structure ensures consistent performance in multi-step syntheses. The compound is typically handled under controlled conditions due to its reactivity, making it suitable for specialized applications in research and industrial chemistry.
4-(3-bromopropyl)benzonitrile structure
4-(3-bromopropyl)benzonitrile structure
Product Name:4-(3-bromopropyl)benzonitrile
CAS No:83101-14-8
MF:C10H10BrN
MW:224.097101688385
MDL:MFCD26394907
CID:1807194
PubChem ID:458364
Update Time:2025-05-20

4-(3-bromopropyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-(3-bromopropyl)-
    • 4-(3-bromopropyl)benzonitrile
    • 1-(3-bromopropyl)-4-cyanobenzene
    • 4-(3-bromo-propyl)-benzonitrile
    • SCHEMBL80140
    • GSQHPAQTFSHMPZ-UHFFFAOYSA-N
    • p-(3-Bromopropyl)benzonitrile
    • EN300-1912506
    • DB-315719
    • 83101-14-8
    • MDL: MFCD26394907
    • Inchi: 1S/C10H10BrN/c11-7-1-2-9-3-5-10(8-12)6-4-9/h3-6H,1-2,7H2
    • InChI Key: GSQHPAQTFSHMPZ-UHFFFAOYSA-N
    • SMILES: BrCCCC1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 222.99966g/mol
  • Monoisotopic Mass: 222.99966g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 23.8Ų

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